Cas no 157977-39-4 (2-Pentanone, 4-nitro-)

• Product Name: 2-Pentanone, 4-nitro-
• CAS No: 157977-39-4
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 107957
• PubChem ID: 15416847
• Update Time: 2025-04-18

2-Pentanone, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-nitro-
• 4-nitropentan-2-one
• 2-Pentanone, 4-nitro- (9CI)
• DTXSID20572577
• 157977-39-4
• SCHEMBL23829566

• Inchi： 1S/C5H9NO3/c1-4(6(8)9)3-5(2)7/h4H,3H2,1-2H3
• InChI Key： XIOQBRVBSHOVNQ-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21